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molecular formula C9H13NO B019831 5-Ethyl-2-Pyridineethanol CAS No. 5223-06-3

5-Ethyl-2-Pyridineethanol

Cat. No. B019831
CAS RN: 5223-06-3
M. Wt: 151.21 g/mol
InChI Key: OUJMXIPHUCDRAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07005440B1

Procedure details

To a cooled solution (−10° C.) of diisopropylamine (2.31 mL, 16.5 mL) in THF (45 mL) is added dropwise (2.5M) n-butyllithium (6.6 mL, 16.5 mmol), let stir 10 min. then cooled to −78° C. To this mixture is added dropwise a solution of 5-ethyl-2-methylpyridine (1.98 mL, 15 mmol) in THF (3 mL) and let stir for 10 min at −78° C. To the reaction mixture is added paraformaldehyde (1.13 g, 37.5 mmol), the cold bath removed and stirring continued for 1 hr. Quenched reaction with H2O, diluted with EtOAc and the organic layer washed with brine, dried over MgSO4 and concentrated. The residue is purified by flash chromatography (silica, 0.5% ammonia/5% methanol/dichloromethane) to give the title compound as a pale yellow oil. MS (EI) 151 (M)+.
Name
diisopropylamine
Quantity
2.31 mL
Type
reactant
Reaction Step One
Name
n-butyllithium
Quantity
6.6 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
45 mL
Type
solvent
Reaction Step One
Name
5-ethyl-2-methylpyridine
Quantity
1.98 mL
Type
reactant
Reaction Step Two
Name
THF
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
paraformaldehyde
Quantity
1.13 g
Type
reactant
Reaction Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
C(NC(C)C)(C)C.C([Li])CCC.[CH2:13]([C:15]1[CH:16]=[CH:17][C:18]([CH3:21])=[N:19][CH:20]=1)[CH3:14].[CH2:22]=[O:23]>C1COCC1.CCOC(C)=O>[CH2:13]([C:15]1[CH:16]=[CH:17][C:18]([CH2:21][CH2:22][OH:23])=[N:19][CH:20]=1)[CH3:14]

Inputs

Step One
Name
diisopropylamine
Quantity
2.31 mL
Type
reactant
Smiles
C(C)(C)NC(C)C
Name
n-butyllithium
Quantity
6.6 mL
Type
reactant
Smiles
C(CCC)[Li]
Name
THF
Quantity
45 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
5-ethyl-2-methylpyridine
Quantity
1.98 mL
Type
reactant
Smiles
C(C)C=1C=CC(=NC1)C
Name
THF
Quantity
3 mL
Type
solvent
Smiles
C1CCOC1
Step Three
Name
paraformaldehyde
Quantity
1.13 g
Type
reactant
Smiles
C=O
Step Four
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
let stir 10 min.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
let stir for 10 min at −78° C
Duration
10 min
CUSTOM
Type
CUSTOM
Details
the cold bath removed
STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
continued for 1 hr
Duration
1 h
CUSTOM
Type
CUSTOM
Details
Quenched
CUSTOM
Type
CUSTOM
Details
reaction with H2O
WASH
Type
WASH
Details
the organic layer washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue is purified by flash chromatography (silica, 0.5% ammonia/5% methanol/dichloromethane)

Outcomes

Product
Details
Reaction Time
 10 min
Name
title compound
Type
product
Smiles
C(C)C=1C=CC(=NC1)CCO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.